2-[4-(Piperidine-1-carbonyl)phenyl]Isonicotinic acid, 95%

• IUPAC Name: 2-[4-(piperidine-1-carbonyl)phenyl]pyridine-4-carboxylic acid
• InChI: InChI=1S/C18H18N2O3/c21-17(20-10-2-1-3-11-20)14-6-4-13(5-7-14)16-12-15(18(22)23)8-9-19-16/h4-9,12H,1-3,10-11H2,(H,22,23)
• InChI Key: RSOLLGIQYSGYML-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(C=C2)C3=NC=CC(=C3)C(=O)O
• Molecular Formula: C18H18N2O3
• DSSTOX Substance ID: DTXSID80688446
• Molecular Weight: 310.3 g/mol
• CAS RN: 1261900-58-6

Description

2-[4-(Piperidine-1-carbonyl)phenyl]Isonicotinic acid (2-PIPA) is an organic compound with the formula C13H14N2O2. It is a white powder with a melting point of 122-124°C and is soluble in water and ethanol. It is a derivative of isonicotinic acid, an aromatic heterocyclic compound which is a structural analog of nicotinic acid. 2-PIPA is used as a reagent in organic synthesis and as an intermediate in the production of pharmaceuticals and other compounds.

Mechanism of Action

2-[4-(Piperidine-1-carbonyl)phenyl]Isonicotinic acid, 95% is believed to act as a proton acceptor and as an inhibitor of enzymes involved in the metabolism of drugs, such as cytochrome P450. It may also act as an inhibitor of the enzyme, acetylcholinesterase, which is involved in the breakdown of acetylcholine in the nervous system.
Biochemical and Physiological Effects
2-[4-(Piperidine-1-carbonyl)phenyl]Isonicotinic acid, 95% has been shown to have anti-inflammatory and anti-oxidant effects in animal studies. It has also been shown to have anti-diabetic and anti-hyperlipidemic effects in animal models. In addition, it has been shown to have anti-fungal and anti-bacterial activity.

Advantages and Limitations for Lab Experiments

2-[4-(Piperidine-1-carbonyl)phenyl]Isonicotinic acid, 95% is a useful reagent for laboratory experiments due to its low cost and easy availability. It is also relatively stable and can be stored for long periods of time without significant degradation. However, it is not as soluble in organic solvents as some other isonicotinic acid derivatives, which can limit its use in certain applications.

Future Directions

Future research on 2-[4-(Piperidine-1-carbonyl)phenyl]Isonicotinic acid, 95% could focus on its use as a drug delivery agent, as well as its potential applications in the development of new drugs and drug delivery systems. Additionally, further studies could be conducted to explore its potential anti-cancer, anti-inflammatory, and anti-viral activities. Finally, further research could be conducted to explore its potential as an enzyme inhibitor and its ability to modulate the activity of various enzymes.

Synthesis Methods

2-[4-(Piperidine-1-carbonyl)phenyl]Isonicotinic acid, 95% can be synthesized by the reaction of 4-piperidinecarboxylic acid and 2-chloro-4-nitrobenzaldehyde in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction is carried out in aqueous solution at temperatures between 80-100°C for 1-2 hours. The resulting product is then purified by recrystallization or by column chromatography.

Scientific Research Applications

2-[4-(Piperidine-1-carbonyl)phenyl]Isonicotinic acid, 95% has been used extensively in scientific research as a model compound for studying the structure and reactivity of isonicotinic acid derivatives. It has been used in studies of the catalytic behavior of isonicotinic acid derivatives, as well as in studies of their reactivity with other organic compounds. It has also been used in studies of enzyme inhibition, drug metabolism, and drug delivery.